Cas no 1214360-35-6 (Methyl 3-methoxy-5-(pyridin-4-yl)benzoate)

• Product Name: Methyl 3-methoxy-5-(pyridin-4-yl)benzoate
• CAS No: 1214360-35-6
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 4960697
• Update Time: 2025-05-24

Methyl 3-methoxy-5-(pyridin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-5-(pyridin-4-yl)benzoate

• Inchi： 1S/C14H13NO3/c1-17-13-8-11(10-3-5-15-6-4-10)7-12(9-13)14(16)18-2/h3-9H,1-2H3
• InChI Key： AAVQKYIUTSOWLF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OC)C=C(C=1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Methyl 3-methoxy-5-(pyridin-4-yl)benzoate

Comprehensive Overview of Methyl 3-methoxy-5-(pyridin-4-yl)benzoate (CAS No. 1214360-35-6): Properties, Applications, and Industry Insights

Methyl 3-methoxy-5-(pyridin-4-yl)benzoate (CAS No. 1214360-35-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative combines a pyridine ring with a methoxybenzoate moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₄H₁₃NO₃, and precise weight of 243.26 g/mol underscore its potential in precision chemistry applications.

The compound's pyridinyl group contributes to its electron-rich nature, enhancing its reactivity in cross-coupling reactions, a topic frequently searched by synthetic chemists. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research, where modifications of such scaffolds are explored for targeted cancer therapies. Additionally, its methoxybenzoate fragment is often associated with improved metabolic stability in drug design, addressing a common challenge in pharmacokinetic optimization.

From an industrial perspective, Methyl 3-methoxy-5-(pyridin-4-yl)benzoate is increasingly referenced in patents related to crop protection agents, aligning with the growing demand for sustainable agriculture solutions. Its structural motifs appear in novel herbicide safeners, a niche but rapidly evolving area where researchers seek compounds that protect crops without environmental persistence—a key concern in ESG-focused agricultural practices.

Analytical characterization of CAS No. 1214360-35-6 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, methodologies heavily searched by quality control professionals. The compound's UV absorption maxima around 270 nm make it suitable for photochemical studies, another trending area in material science circles investigating light-responsive molecular systems.

In the context of green chemistry, synthetic routes to this compound now emphasize catalytic C-H activation methods rather than traditional halogenation pathways—addressing the pharmaceutical industry's push toward reduced halogenated waste. This aligns with frequent searches for "greener synthetic methodologies" in academic and industrial databases.

The crystalline form of Methyl 3-methoxy-5-(pyridin-4-yl)benzoate has been characterized by X-ray diffraction, revealing intermolecular interactions that influence its solubility profile—a critical parameter for formulation scientists who often search for "API solubility enhancement strategies." These structural insights also contribute to the development of co-crystals, an emerging approach to modify physicochemical properties without covalent modification.

With the rise of AI-assisted drug discovery, this compound's structural features are being mined by machine learning algorithms to predict novel bioactivities. The pyridine-benzoate core appears in several cheminformatics studies as a privileged scaffold for G-protein-coupled receptor (GPCR) modulation—a dominant theme in recent neurodegenerative disease research.

Supply chain data indicates growing demand for CAS No. 1214360-35-6 in Asian pharmaceutical hubs, coinciding with increased research into metabolic disorder treatments. The compound's logP value (~2.1) positions it favorably within the "drug-like" chemical space, a frequent search parameter among medicinal chemists optimizing lead compounds.

Recent process chemistry publications describe kilogram-scale preparations of this ester using continuous flow reactors—technology trending in pharma manufacturing circles. Such scalable methods address common search queries about "transitioning from batch to flow chemistry" while improving yield and purity of intermediates like Methyl 3-methoxy-5-(pyridin-4-yl)benzoate.

Environmental fate studies of related compounds suggest that the methoxy-pyridine linkage in this molecule may offer advantages in biodegradability profiles compared to more persistent heterocycles. This aspect resonates with researchers querying "benign by design" principles in molecular development.

In material science applications, derivatives of this compound have shown promise in organic electronic materials, particularly as electron-transport layers. This connects to frequent searches about "non-fullerene acceptors" in organic photovoltaics—a rapidly advancing field seeking alternatives to traditional silicon-based solar cells.

The compound's stability under various pH conditions (investigated through forced degradation studies) makes it a candidate for prodrug development, another hot topic in drug delivery optimization. Its ester group provides a potential site for enzymatic cleavage, a feature often searched in relation to "targeted release formulations."

Patent landscaping reveals that CAS No. 1214360-35-6 appears in intellectual property related to allosteric modulators, reflecting the pharmaceutical industry's shift toward targeting alternative binding sites. This aligns with growing academic interest in "protein conformational dynamics" as a search term in drug discovery publications.

As regulatory landscapes evolve, the compound's well-defined impurity profile (typically <0.5% by HPLC) positions it favorably for ICH Q3-compliant manufacturing—a critical consideration for quality assurance professionals searching for "impurity control strategies" in API synthesis.